Cas no 2146-38-5 (1-Ethyl-1-cyclopentene)

1-Ethyl-1-cyclopentene structure
1-Ethyl-1-cyclopentene structure
Product Name:1-Ethyl-1-cyclopentene
CAS No:2146-38-5
MF:C7H12
MW:96.1701822280884
MDL:MFCD00039453
CID:259549
PubChem ID:87569560
Update Time:2025-04-19

1-Ethyl-1-cyclopentene Chemical and Physical Properties

Names and Identifiers

    • Cyclopentene, 1-ethyl-
    • 1-Ethyl-1-cyclopentene
    • 1-ethylcyclopentene
    • 1-Aethyl-cyclopent-1-en
    • 1-Aethyl-cyclopenten
    • 1-ethyl-cyclopentene
    • c1-2-7-5-3-4-6-7
    • C7H12
    • Cyclopentene,1-ethyl
    • Ethylcyclopentene
    • h5H,2-4,6H2,1H
    • MDL： MFCD00039453
    • Inchi： 1S/C7H12/c1-2-7-5-3-4-6-7/h5H,2-4,6H2,1H3
    • InChI Key： QYYQTLLGVAPKPN-UHFFFAOYSA-N
    • SMILES： C1C(CC)=CCC1

Computed Properties

  • Exact Mass: 96.09390
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 80
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.80
  • Melting Point: -118.4°C
  • Boiling Point: 107°C
  • Refractive Index: 1.4390-1.4440
  • PSA: 0.00000
  • LogP: 2.50670
  • Solubility: Not determined

1-Ethyl-1-cyclopentene Security Information

1-Ethyl-1-cyclopentene Customs Data

  • HS CODE：2902199090
  • Customs Data：

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1-Ethyl-1-cyclopentene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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 2146-38-5 ≥95%(GC)
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 $454.00 2023-05-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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 2146-38-5 >95.0%(GC)
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 ¥1260.00 2023-09-08
abcr
AB135732-5 ml
1-Ethyl1-cyclopentene, 95%; .
 2146-38-5 95%
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 €321.00 2024-04-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Cooke Chemical
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1-Ethyl-1-cyclopentene Production Method

Production Method 1

2146-38-5 2146-38-5
7642-10-6 7642-10-6
2532-58-3 2532-58-3
28823-41-8 28823-41-8
1113-56-0 1113-56-0
287-92-3 287-92-3
816-79-5 816-79-5
108-87-2 108-87-2
1759-58-6 1759-58-6
17618-77-8 17618-77-8
7459-71-4 7459-71-4
14686-13-6 14686-13-6
14686-14-7 14686-14-7
3524-73-0 3524-73-0
6443-92-1 6443-92-1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) ,  Molybdenum phosphide (MoP) ,  Silica Gel 60 ;  2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ;  9 h, 100 mbar, 450 °C
Reference
A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane
Stober, Robert; et al, ChemCatChem, 2022, 14(18),

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